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Compound of Interest

Compound Name:
(3-aminophenyl) 4-

methylbenzenesulfonate

Cat. No.: B154137 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (3-aminophenyl) 4-
methylbenzenesulfonate (CAS No. 3865-15-4) was not readily available. The following safety

and handling information is a consolidation of data from similar aromatic amine and sulfonate

compounds and is intended to provide guidance. It is imperative to handle this chemical with

caution in a laboratory setting under the supervision of qualified individuals.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of (3-aminophenyl) 4-
methylbenzenesulfonate. The following procedures for personal protective equipment (PPE),

operational handling, and disposal are designed to ensure a safe laboratory environment.

I. Personal Protective Equipment (PPE)
Given the presence of an aromatic amine and a sulfonate ester functional group, a

comprehensive approach to personal protection is necessary to prevent skin and eye contact,

inhalation, and ingestion.[1][2][3][4] The recommended PPE is detailed below.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over safety

glasses, especially when there

is a risk of splashing or

explosion.[3][5]

Hand Protection Chemical-Resistant Gloves

Double gloving with compatible

chemical-resistant gloves is

recommended. Materials such

as nitrile, neoprene, or butyl

rubber are generally suitable

for handling aromatic amines.

[3][6][7] Regularly inspect

gloves for any signs of

degradation or breakthrough.

Body Protection Laboratory Coat and Apron

A flame-resistant lab coat worn

over personal clothing is

required.[5] For larger

quantities or splash risks, a

chemical-resistant apron

should also be worn.

Respiratory Protection Respirator

Use in a well-ventilated area,

preferably within a chemical

fume hood. If engineering

controls are insufficient to

maintain exposure below

permissible limits, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors and

particulates should be used.[1]

[4][5]

Foot Protection Closed-Toe Shoes Sturdy, closed-toe shoes are

required to protect against
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spills.[5]

II. Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Handling:

Engineering Controls: All handling of (3-aminophenyl) 4-methylbenzenesulfonate should

be conducted in a well-ventilated laboratory, ideally within a certified chemical fume hood to

minimize inhalation exposure.[8] Eyewash stations and safety showers must be readily

accessible.[2][8]

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound and before leaving the work

area.[2]

Avoiding Contamination: Prevent the formation of dust or aerosols.[2] Use appropriate tools

and techniques for weighing and transferring the solid material.

Storage:

Container: Store in a tightly sealed, properly labeled container.

Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[8]

Segregation: Store separately from food and drink.

III. Disposal Plan
All waste generated from the handling of (3-aminophenyl) 4-methylbenzenesulfonate must

be considered hazardous and disposed of according to institutional and local regulations.

Waste Collection: Collect all solid waste, including contaminated gloves, weigh paper, and

disposable labware, in a designated and clearly labeled hazardous waste container.
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Liquid Waste: Any solutions containing the compound should be collected in a separate,

labeled hazardous waste container.

Decontamination: Decontaminate all non-disposable glassware and equipment that has

come into contact with the compound using an appropriate solvent. Collect the rinse solvent

as hazardous waste.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office. Do not dispose of this chemical down the drain.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of (3-aminophenyl) 4-methylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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